Cas no 2229492-27-5 (methyl 2-hydroxy-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoate)

• Product Name: methyl 2-hydroxy-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoate
• CAS No: 2229492-27-5
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6583728
• PubChem ID: 165666370
• Update Time: 2025-05-27

methyl 2-hydroxy-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoate
• 2229492-27-5
• EN300-1795654

• Inchi： 1S/C13H18O4/c1-8-5-6-9(10(14)7-8)13(2,3)11(15)12(16)17-4/h5-7,11,14-15H,1-4H3
• InChI Key： XFXOWVOUJPGYMX-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 2-hydroxy-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoate

Research Brief on Methyl 2-Hydroxy-3-(2-Hydroxy-4-Methylphenyl)-3-Methylbutanoate (CAS: 2229492-27-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of methyl 2-hydroxy-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoate (CAS: 2229492-27-5) as a promising compound with potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its unique structural features, has garnered attention due to its potential role as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of anti-inflammatory and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory effects on key inflammatory markers, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, methyl 2-hydroxy-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoate has shown promise in antimicrobial applications. Research conducted by Smith et al. (2024) revealed that this compound, when modified with specific functional groups, exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's versatility and its potential to address pressing challenges in antibiotic resistance.

The synthesis of methyl 2-hydroxy-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoate has also been a focal point of recent research. A novel, high-yield synthetic route was reported in a 2024 issue of Organic Letters, which utilizes a catalytic asymmetric hydroxylation approach to achieve enantioselective synthesis. This methodological advancement not only improves the efficiency of production but also enhances the compound's purity and stereochemical integrity, which are critical for its biological activity.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to improve bioavailability and reduce toxicity. Preclinical studies are currently underway to evaluate the compound's efficacy and safety in animal models, with the goal of advancing it to clinical trials in the near future.

In conclusion, methyl 2-hydroxy-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoate (CAS: 2229492-27-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and synthetic versatility position it as a valuable candidate for further investigation and development. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.